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Compound of Interest

Compound Name: Tellurium nitrate

Cat. No.: B1503096

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information provided in this technical guide is based on currently available
scientific literature and commercial sources. It is intended for research and informational
purposes only. Tellurium compounds are toxic and should be handled with appropriate safety
precautions by trained personnel.

Introduction

Tellurium, a metalloid in the chalcogen group, exhibits a diverse and complex chemistry.[1] Its
compounds, including tellurium(lV) nitrate, are of interest for their potential applications in
various fields, from materials science to organic synthesis.[2][3] This document provides a
comprehensive overview of the known physical and chemical properties of tellurium(lV) nitrate
(Te(NO3)4).

It is important to note a distinction found within the scientific literature. While commercial
suppliers list "Tellurium(IV) nitrate" with the chemical formula Te(NO3)4, detailed experimental
studies and characterizations are predominantly available for a related but structurally different
compound known as "basic tellurium nitrate" (Te204-HNO3). This guide will address both
entities, clearly delineating the available data for each.

Tellurium(lV) Nitrate (Te(NO3)4)
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Tellurium(IV) nitrate is commercially available and is generally described as a water-soluble
crystalline solid.[4] It serves as a source of tellurium for applications compatible with nitrates
and acidic conditions.[4]

Physical Properties

Quantitative data on the physical properties of pure, anhydrous Tellurium(IV) nitrate is limited in
peer-reviewed literature. The following table summarizes the available information, primarily
from chemical supplier databases.

Property Value Source(s)
Molecular Formula N40O12Te [51[6]
Molecular Weight 377.635 g/mol [5]
Appearance White crystalline solid/powder [4]
Solubility Highly soluble in water [4]

Melting Point Not available

Boiling Point Not available

Density Not available

Chemical Properties and Reactivity

Tellurium(IV) nitrate is characterized as a strong oxidizing agent.[4] Nitrate compounds, in
general, can form flammable mixtures when combined with hydrocarbons.[4] The reactivity of
Te(NO3)4 is expected to be dominated by the +4 oxidation state of tellurium and the oxidizing
nature of the nitrate ions. Tellurium in the +4 oxidation state is the most common.[1]

Detailed studies on the specific reactions of Te(NO3)4 with organic compounds are not readily
available in the scientific literature. However, the broader chemistry of organotellurium
compounds has been extensively reviewed, indicating a wide range of synthetic applications.[7]

[8]

Basic Tellurium Nitrate (Te204-HNO3)
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In contrast to the simple tetranitrate, basic tellurium nitrate has been the subject of more
detailed structural and thermal analysis in academic research. It is a distinct chemical entity
with a more complex structure.

Experimental Protocols

Note: Detailed, step-by-step synthesis protocols for pure, anhydrous Te(NO3)4 are not well-
documented in the reviewed scientific literature. The following provides a general overview of
synthetic approaches for related tellurium compounds.

The synthesis of organotellurium compounds often involves the reaction of organotellurium(1V)
dihalides with silver nitrate in an agueous medium.[9] For instance, p-oxo-bis[1-nitrato-1,1-
diethyltellurium(lV)] can be synthesized by reacting (C2H5)2Tel2 with silver nitrate.[9] The
synthesis of anhydrous metal nitrates, such as for thorium(IV), can be a complex process
requiring specific drying agents to remove coordinated water.[10]

A general workflow for the synthesis and characterization of inorganic tellurium compounds can
be conceptualized as follows:
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Caption: General workflow for the synthesis and characterization of inorganic tellurium

compounds.

Data Presentation

The following table summarizes the available quantitative data for basic tellurium nitrate.
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Property Value Source(s)
Molecular Formula Te204-HNO3
Molecular Weight 382.21 g/mol [11]

Crystal System

Orthorhombic

Space Group

Pnma

Lattice Parameters

a=14.607A,b=8.801A, c=
4.4633 A

Mandatory Visualizations

As detailed information on signaling pathways involving tellurium nitrate is not available, a

logical diagram illustrating a potential application in nanoparticle synthesis is provided below.

Tellurium nitrate can serve as a precursor for the synthesis of tellurium nanoparticles.[12]
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Nanoparticle Synthesis
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Caption: Conceptual workflow for the synthesis of tellurium nanoparticles using Te(NO3)4 as a
precursor.

Summary and Future Outlook

Tellurium(1V) nitrate (Te(NO3)4) is a commercially available compound with potential as an
oxidizing agent and a precursor in materials synthesis. However, a comprehensive
understanding of its physicochemical properties is hindered by the limited availability of
detailed experimental data in the peer-reviewed scientific literature. The closely related "basic
tellurium nitrate" is better characterized, particularly in terms of its crystal structure.
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Future research should focus on the unambiguous synthesis and isolation of pure, anhydrous
Te(NO3)4, followed by a thorough characterization of its physical and chemical properties.
Detailed studies on its reactivity, thermal stability, and potential applications would be of
significant value to the scientific community. Such research will help to clarify the existing
discrepancies in the literature and unlock the full potential of this intriguing tellurium compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tellurium - Wikipedia [en.wikipedia.org]

2. Tellurium: a maverick among the chalcogens - Chemical Society Reviews (RSC
Publishing) DOI:10.1039/C4CS00434E [pubs.rsc.org]

o 3. researchgate.net [researchgate.net]
e 4. americanelements.com [americanelements.com]
e 5. Tellurium nitrate (Te(NO3)4), (T-4)- | lookchem [lookchem.com]

e 6. Tellurium nitrate (Te(NO3)4), (T-4)- | NAO12Te | CID 89083 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 7.researchgate.net [researchgate.net]

e 8. gbdong.cm.utexas.edu [gbhdong.cm.utexas.edu]

» 9. tandfonline.com [tandfonline.com]

e 10. labpartnering.org [labpartnering.org]

e 11. Tellurium(IV) nitrate basic, 99% (pure) | chemcraft.su [chemcraft.su]
e 12. industrialchemicals.gov.au [industrialchemicals.gov.au]

« To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of
Tellurium(lV) Nitrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1503096#physical-and-chemical-properties-of-te-
no3-4]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1503096?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Tellurium
https://pubs.rsc.org/en/content/articlehtml/2015/cs/c4cs00434e
https://pubs.rsc.org/en/content/articlehtml/2015/cs/c4cs00434e
https://www.researchgate.net/publication/244527793_Tellurium_compounds_of_the_main-group_elements_Progress_and_prospects
https://www.americanelements.com/tellurium-nitrate-64535-94-0
https://www.lookchem.com/ProductWholeProperty_LCPL224809.htm
https://pubchem.ncbi.nlm.nih.gov/compound/trinitrooxy-lambda4-tellanyl_-nitrate
https://pubchem.ncbi.nlm.nih.gov/compound/trinitrooxy-lambda4-tellanyl_-nitrate
https://www.researchgate.net/publication/360652105_Synthesis_and_application_of_organotellurium_compounds
https://gbdong.cm.utexas.edu/seminar/old/Lin_Jan.28th_literature.pdf
https://www.tandfonline.com/doi/full/10.1080/10426507.2025.2554282
https://labpartnering.org/patents/US8431689
https://chemcraft.su/product/25021
https://www.industrialchemicals.gov.au/sites/default/files/2024-10/EVA00151%20-%20Draft%20Evaluation%20Statement%20-%201%20October%202024.pdf
https://www.benchchem.com/product/b1503096#physical-and-chemical-properties-of-te-no3-4
https://www.benchchem.com/product/b1503096#physical-and-chemical-properties-of-te-no3-4
https://www.benchchem.com/product/b1503096#physical-and-chemical-properties-of-te-no3-4
https://www.benchchem.com/product/b1503096#physical-and-chemical-properties-of-te-no3-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1503096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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